Emixustat hydrochloride

• CAS No.: 1141934-97-5
• Product Name: Emixustat hydrochloride
• Molecular Formula: C16H26ClNO2
• Molecular Weight: 299.839
• IUPAC Name: (1R)-3-amino-1-[3-(cyclohexylmethoxy)phenyl]propan-1-ol;hydrochloride
• Standard InChI: InChI=1S/C16H25NO2.ClH/c17-10-9-16(18)14-7-4-8-15(11-14)19-12-13-5-2-1-3-6-13;/h4,7-8,11,13,16,18H,1-3,5-6,9-10,12,17H2;1H/t16-;/m1./s1
• Standard InChIKey: BPZWRYOUJMDQSY-PKLMIRHRSA-N
• SMILES: C1CCC(CC1)COC2=CC=CC(=C2)C(CCN)O.Cl
• Appearance: Solid powder
• Description: Emixustat hydrochloride(cas 1141934-97-5) is a visual cycle modulator in development for the potential treatment of GA associated with dry AMD. Emixustat is a nonretinoid compound with a unique mode of action in the retinal pigment epithelium, where it modulates the biosynthesis of visual chromophore through its effect on retinal pigment epithelium-specific 65 kDa protein isomerase.
• Purity: > 98%
• Synonyms: ACU-4429; ACU 4429; ACU4429; Emixustat; Emixustat HCl; Emixustat hydrochloride.;(1R)-3-Amino-1-(3-(cyclohexylmethoxy)phenyl)propan-1-ol hydrochloride
• Reference: 1: Dugel PU, Novack RL, Csaky KG, Richmond PP, Birch DG, Kubota R. Phase ii,; randomized, placebo-controlled, 90-day study of emixustat hydrochloride in; geographic atrophy associated with dry age-related macular degeneration. Retina. ; 2015 Jun;35(6):1173-83. doi: 10.1097/IAE.0000000000000606. PubMed PMID: 25932553;; PubMed Central PMCID: PMC4452434.; ; ; 2: Kubota R, Al-Fayoumi S, Mallikaarjun S, Patil S, Bavik C, Chandler JW. Phase; 1, dose-ranging study of emixustat hydrochloride (ACU-4429), a novel visual cycle; modulator, in healthy volunteers. Retina. 2014 Mar;34(3):603-9. doi:; 10.1097/01.iae.0000434565.80060.f8. PubMed PMID: 24056528.
• PubChem Compound: 60162270
• Last Modified: Nov 11 2021